3-[(4-methoxyphenyl)sulfonyl]-2-(2,4,5-trimethoxyphenyl)-1,3-thiazolidine

• IUPAC Name: 3-(4-methoxyphenyl)sulfonyl-2-(2,4,5-trimethoxyphenyl)-1,3-thiazolidine
• InChI: InChI=1S/C19H23NO6S2/c1-23-13-5-7-14(8-6-13)28(21,22)20-9-10-27-19(20)15-11-17(25-3)18(26-4)12-16(15)24-2/h5-8,11-12,19H,9-10H2,1-4H3
• InChI Key: MBPFNFLKBMFUNL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCSC2C3=CC(=C(C=C3OC)OC)OC
• Molecular Formula: C19H23NO6S2
• Molecular Weight: 425.5 g/mol

Description

The compound “3-[(4-methoxyphenyl)sulfonyl]-2-(2,4,5-trimethoxyphenyl)-1,3-thiazolidine” is a thiazolidine derivative. Thiazolidines are a class of organic compounds with a five-membered ring structure containing a sulfur atom, a nitrogen atom, and three carbon atoms. The compound also contains methoxyphenyl and sulfonyl groups, which can contribute to its chemical properties and potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiazolidine ring, along with sulfonyl and methoxyphenyl groups attached to specific carbon atoms in the ring. The exact structure would depend on the positions of these groups on the ring.

Chemical Reactions Analysis

As a thiazolidine derivative, this compound could potentially undergo a variety of chemical reactions, including ring-opening reactions, substitutions, or additions. The presence of the sulfonyl and methoxyphenyl groups could also influence its reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on its exact molecular structure. These properties could be influenced by factors such as the size and nature of the sulfonyl and methoxyphenyl groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, many thiazolidine derivatives have been studied for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activities. Proper safety measures should be taken when handling this compound, and any waste should be disposed of in accordance with local regulations.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization, and potential biological activities. This could include studies to optimize its synthesis, detailed structural analyses, and in vitro and in vivo studies to investigate its biological effects.